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Compound of Interest

Compound Name: 2-Methylbutanamide

Cat. No.: B7771968

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methylbutanamide
(CAS No. 1113-57-1), a compound utilized in various laboratory and research settings. The
following sections detail its hazardous properties, recommended handling procedures,
emergency response, and disposal, adhering to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

Hazard Identification and Classification

2-Methylbutanamide is classified as a hazardous chemical. The following table summarizes
its GHS classification.[1]
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Physical and Chemical Properties

The following table summarizes key physical and chemical properties of 2-Methylbutanamide.
Note that most of these values are computationally derived.
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Property Value Source
Molecular Formula C5H11NO PubChem[1]
Molecular Weight 101.15 g/mol PubChem[1]
IUPAC Name 2-methylbutanamide PubChem[1]
CAS Number 1113-57-1 MolPort[2]
XLogP3-AA (LogP) 0.5 PubChem|[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem][3]
Rotatable Bond Count 2 PubChem|[3]
Exact Mass 101.084063974 Da PubChem[1]
Monoisotopic Mass 101.084063974 Da PubChem[1]
Topological Polar Surface Area  43.1 A2 PubChem|[1]
Heavy Atom Count 7 PubChem|[3]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 2-
Methylbutanamide.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

The following diagram illustrates the necessary PPE for handling 2-Methylbutanamide.
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Personal Protective Equipment (PPE)

Safety glasses with side-shields or goggles Compatible chemical-resistant gloves Lab coat or other protective clothing NIOSH/MSHA i (if ilation is i

Click to download full resolution via product page

Figure 1. Required Personal Protective Equipment.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
e Do not breathe dust or vapors.
e Wash hands thoroughly after handling.

» Keep away from incompatible materials such as strong oxidizing agents.

Storage

» Store in a tightly closed container.
e Keep in a cool, dry, and well-ventilated place.
o Store away from heat and sources of ignition.

Emergency Procedures

The following flowchart outlines the appropriate first aid measures in case of exposure to 2-
Methylbutanamide.
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Exposure to 2-Methylbutanamide

Rou*es of Exposure and First|Aid
I i | Skin Contact | Eye Contact Ingestion I

I‘;nmediate Actions

v v v

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
If not breathing, give artificial respiration. Wash skin with soap and plenty of water. Remove contact lenses, if present and easy to do. Rinse mouth with water.
> Seek Immediate Medical Attention <
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Figure 2. First Aid Measures for Exposure.

Accidental Release Measures

In the event of a spill, follow these procedures:

e Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Evacuate personnel from the area.

» Containment: Prevent further leakage or spillage if safe to do so.
¢ Clean-up: Sweep up and shovel into suitable containers for disposal. Avoid creating dust.
+ Environmental Precautions: Do not let the product enter drains.

Experimental Protocols for Toxicity Assessment

While specific toxicological studies for 2-Methylbutanamide are not readily available in the
public domain, the following are generalized protocols for assessing the types of hazards
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identified for this chemical, based on OECD and EPA guidelines.

Acute Oral Toxicity (Based on OECD Guideline 423)

o Objective: To determine the acute oral toxicity of a substance.
o Test Animals: Typically, rats are used.
o Methodology:

o Animals are fasted prior to dosing.

o A single dose of the substance is administered by gavage.

o A stepwise procedure is used with a few animals at each step. The outcome of each step
determines the dose for the next step.

o Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
o Body weights are recorded weekly.

o At the end of the study, a necropsy is performed on all animals.

Acute Dermal Toxicity (Based on OECD Guideline 402)

» Objective: To determine the acute toxicity of a substance applied to the skin.
» Test Animals: Rats, rabbits, or guinea pigs are commonly used.[4]
e Methodology:

o Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk
of the test animals.[4]

o The test substance is applied uniformly over a shaved area of approximately 10% of the
body surface.[4]

o The treated area is covered with a porous gauze dressing.
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o The exposure duration is 24 hours.[4]
o Animals are observed for mortality and signs of toxicity for 14 days.

o Body weights are recorded, and a necropsy is performed at the end of the study.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

o Objective: To determine the potential of a substance to cause irritation or corrosion to the
eyes.

o Test Animals: Historically, albino rabbits have been used. However, in vitro and ex vivo
methods are now preferred.

e Methodology (In Vivo):

o

A single dose of the test substance is applied into one eye of the experimental animal. The
other eye remains untreated and serves as a control.

o

The eyes are examined for signs of irritation at 1, 24, 48, and 72 hours after application.

[¢]

Observations may continue for up to 21 days if the effects are not resolved.

[¢]

The degree of eye irritation is scored based on the cornea, iris, and conjunctiva.

Disposal Considerations

Dispose of 2-Methylbutanamide and its containers in accordance with local, regional, and
national regulations. Waste materials should be handled by a licensed waste disposal
company. Do not allow the chemical to enter the environment.

Logical Workflow for Safe Use

The following diagram illustrates the logical workflow for the safe handling and use of 2-
Methylbutanamide in a research setting.
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Figure 3. Logical Workflow for Safe Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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